Cas no 918954-53-7 (6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]-)
918954-53-7 structure
Product Name:6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]-
CAS No:918954-53-7
MF:C13H17NO3S
MW:267.343982458115
CID:767917
PubChem ID:71425909
Update Time:2025-04-19
6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]-
- 1-ethyl-3-(4-methylphenyl)sulfonyl-6-oxa-3-azabicyclo[3.1.0]hexane
- 1-Ethyl-3-(4-methylbenzene-1-sulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane
- 918954-53-7
- DTXSID00844688
-
- Inchi: 1S/C13H17NO3S/c1-3-13-9-14(8-12(13)17-13)18(15,16)11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
- InChI Key: OCDQUHHQJICVHC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CC2C(CC)(C1)O2)(=O)=O
Computed Properties
- Exact Mass: 267.09291458g/mol
- Monoisotopic Mass: 267.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.3Ų
6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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